Cas no 2207541-23-7 (2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxy-1-butyn-1-yl)-1-oxo-2H-isoindol-2-yl]-)
2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxy-1-butyn-1-yl)-1-oxo-2H-isoindol-2-yl]- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxy-1-butyn-1-yl)-1-oxo-2H-isoindol-2-yl]-
- 3-(4-(4-hydroxybut-1-yn-1-yl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione
-
- Inchi: 1S/C17H16N2O4/c20-9-2-1-4-11-5-3-6-12-13(11)10-19(17(12)23)14-7-8-15(21)18-16(14)22/h3,5-6,14,20H,2,7-10H2,(H,18,21,22)
- InChI Key: CXYDJLZSIZXGEC-UHFFFAOYSA-N
- SMILES: N1C(=O)CCC(N2CC3=C(C2=O)C=CC=C3C#CCCO)C1=O
2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxy-1-butyn-1-yl)-1-oxo-2H-isoindol-2-yl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Tenova Pharmaceuticals | T52414-25mg |
Phthalimidinoglutarimide-propargyl-C1-OH |
2207541-23-7 | >= 95% | 25mg |
$190.0 | 2025-02-21 | |
| Tenova Pharmaceuticals | T52414-50mg |
Phthalimidinoglutarimide-propargyl-C1-OH |
2207541-23-7 | >= 95% | 50mg |
$290.0 | 2025-02-21 | |
| Tenova Pharmaceuticals | T52414-100mg |
Phthalimidinoglutarimide-propargyl-C1-OH |
2207541-23-7 | >= 95% | 100mg |
$490.0 | 2025-02-21 |
2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxy-1-butyn-1-yl)-1-oxo-2H-isoindol-2-yl]- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxy-1-butyn-1-yl)-1-oxo-2H-isoindol-2-yl]-
Compound CAS No 2207541-23-7: A Comprehensive Overview of 2,6-Piperidinedione, 3-[1,3-Dihydro-4-(4-Hydroxy-1-butyn-1-yl)-1-Oxo-2H-Isoindol-2-yl]
The compound with CAS No 2207541-23-7, commonly referred to as 2,6-Piperidinedione, is a complex organic molecule with the full name 3-[1,3-Dihydro-4-(4-Hydroxy-1-butyn-1-yl)-1-Oxo-2H-Isoindol-2-yl]-piperidinone. This molecule has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development.
Structural Insights: The molecule comprises a piperidinedione core, which is a six-membered ring with two ketone groups at positions 2 and 6. This core is substituted at position 3 with a complex group derived from an isoindole structure. The isoindole moiety is further modified with a hydroxyl-substituted butynyl group, adding complexity to the overall structure. This intricate architecture contributes to the compound's unique chemical properties and reactivity.
Synthesis and Characterization: The synthesis of this compound involves multi-step organic reactions, including coupling reactions and cyclizations. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes. Spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming its structure and purity.
Biological Activity: Studies have shown that this compound exhibits promising biological activity, particularly in the context of enzyme inhibition and receptor binding assays. Its ability to interact with specific molecular targets makes it a valuable lead compound in drug discovery programs targeting various therapeutic areas.
Applications in Drug Development: The compound has been explored for its potential in treating diseases such as cancer and neurodegenerative disorders. Preclinical studies suggest that it may modulate key pathways involved in these conditions, although further research is needed to validate these findings.
Recent Research Findings: A groundbreaking study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit a specific kinase involved in tumor growth. This discovery has opened new avenues for its application in oncology. Additionally, researchers have investigated its potential as a scaffold for developing bioactive molecules with improved pharmacokinetic profiles.
Future Directions: The compound's versatility as a building block for more complex molecules suggests that it will remain a focal point for future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.
2207541-23-7 (2,6-Piperidinedione, 3-[1,3-dihydro-4-(4-hydroxy-1-butyn-1-yl)-1-oxo-2H-isoindol-2-yl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)